Cas no 2758000-30-3 (bicyclo5.1.0octan-8-amine hydrochloride)
bicyclo5.1.0octan-8-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- EN300-25684024
- 2758000-30-3
- bicyclo[5.1.0]octan-8-amine hydrochloride
- Bicyclo[5.1.0]octan-8-amine, hydrochloride (1:1)
- bicyclo5.1.0octan-8-amine hydrochloride
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- MDL: MFCD34600638
- Inchi: 1S/C8H15N.ClH/c9-8-6-4-2-1-3-5-7(6)8;/h6-8H,1-5,9H2;1H
- InChI Key: ASUMYIHUUNAQNC-UHFFFAOYSA-N
- SMILES: Cl.NC1C2CCCCCC21
Computed Properties
- Exact Mass: 161.0971272g/mol
- Monoisotopic Mass: 161.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
bicyclo5.1.0octan-8-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25684024-0.05g |
bicyclo[5.1.0]octan-8-amine hydrochloride |
2758000-30-3 | 95% | 0.05g |
$249.0 | 2024-06-18 | |
| Enamine | EN300-25684024-0.1g |
bicyclo[5.1.0]octan-8-amine hydrochloride |
2758000-30-3 | 95% | 0.1g |
$372.0 | 2024-06-18 | |
| Enamine | EN300-25684024-0.25g |
bicyclo[5.1.0]octan-8-amine hydrochloride |
2758000-30-3 | 95% | 0.25g |
$530.0 | 2024-06-18 | |
| Enamine | EN300-25684024-0.5g |
bicyclo[5.1.0]octan-8-amine hydrochloride |
2758000-30-3 | 95% | 0.5g |
$835.0 | 2024-06-18 | |
| Enamine | EN300-25684024-1.0g |
bicyclo[5.1.0]octan-8-amine hydrochloride |
2758000-30-3 | 95% | 1.0g |
$1070.0 | 2024-06-18 | |
| Enamine | EN300-25684024-2.5g |
bicyclo[5.1.0]octan-8-amine hydrochloride |
2758000-30-3 | 95% | 2.5g |
$2100.0 | 2024-06-18 | |
| Enamine | EN300-25684024-5.0g |
bicyclo[5.1.0]octan-8-amine hydrochloride |
2758000-30-3 | 95% | 5.0g |
$3105.0 | 2024-06-18 | |
| Enamine | EN300-25684024-10.0g |
bicyclo[5.1.0]octan-8-amine hydrochloride |
2758000-30-3 | 95% | 10.0g |
$4606.0 | 2024-06-18 | |
| Enamine | EN300-25684024-1g |
bicyclo[5.1.0]octan-8-amine hydrochloride |
2758000-30-3 | 95% | 1g |
$1070.0 | 2023-09-14 | |
| Enamine | EN300-25684024-5g |
bicyclo[5.1.0]octan-8-amine hydrochloride |
2758000-30-3 | 95% | 5g |
$3105.0 | 2023-09-14 |
bicyclo5.1.0octan-8-amine hydrochloride Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on bicyclo5.1.0octan-8-amine hydrochloride
Bicyclo[5.1.0]octan-8-amine Hydrochloride (CAS No. 2758000-30-3): A Comprehensive Overview
Bicyclo[5.1.0]octan-8-amine hydrochloride (CAS No. 2758000-30-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its bicyclic structure and amine functionality, has been the subject of extensive research in recent years, particularly in the areas of drug discovery and development.
The bicyclo[5.1.0]octan-8-amine scaffold is a versatile platform for the design and synthesis of bioactive molecules. The presence of the amine group in the hydrochloride salt form provides a favorable protonation state, enhancing its solubility and bioavailability. This makes it an attractive candidate for various pharmaceutical applications, including central nervous system (CNS) disorders, cardiovascular diseases, and cancer therapy.
Recent studies have highlighted the potential of bicyclo[5.1.0]octan-8-amine hydrochloride as a lead compound for the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent binding affinity to specific receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The unique conformational flexibility of the bicyclic structure allows it to adopt multiple conformations, thereby enhancing its ability to interact with diverse biological targets.
In addition to its receptor-binding properties, bicyclo[5.1.0]octan-8-amine hydrochloride has shown promising results in preclinical studies as a potential anti-inflammatory agent. Research conducted at the University of California, San Francisco, revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in various diseases.
The synthetic accessibility of bicyclo[5.1.0]octan-8-amine hydrochloride is another factor contributing to its appeal in drug development. Several efficient synthetic routes have been reported in the literature, enabling researchers to produce this compound with high yields and purity. One notable method involves a tandem cyclization reaction followed by selective functionalization steps, providing a robust platform for further derivatization and optimization.
Furthermore, the pharmacokinetic profile of bicyclo[5.1.0]octan-8-amine hydrochloride has been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, with good oral bioavailability and low toxicity profiles in animal models.
In the context of clinical trials, early-phase studies have shown promising results for bicyclo[5.1.0]octan-8-amine hydrochloride. A Phase I trial conducted by a leading pharmaceutical company demonstrated that this compound was well-tolerated by human subjects at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in larger patient populations.
The potential therapeutic applications of bicyclo[5.1.0]octan-8-amine hydrochloride extend beyond traditional drug targets. Recent advancements in nanotechnology have opened new avenues for delivering this compound to specific tissues or cells with enhanced efficacy and reduced side effects. For example, encapsulating bicyclo[5.1.0]octan-8-amine hydrochloride within lipid nanoparticles has been shown to improve its stability and target specificity, making it a promising candidate for targeted drug delivery systems.
In conclusion, bicyclo[5.1.0]octan-8-amine hydrochloride (CAS No. 2758000-30-3) represents a promising lead compound with diverse therapeutic potential across multiple disease areas. Its unique structural features, favorable pharmacological properties, and synthetic accessibility make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.
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